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Compound of Interest

Compound Name: 2-Undecenal

Cat. No.: B3422175 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,

and analytical methodologies related to 2-Undecenal. The information is intended to support

research, development, and quality control activities.

Chemical and Physical Properties
2-Undecenal is a medium-chain fatty aldehyde known for its characteristic aroma and

biological activities.[1] The commercial product is often a mixture of isomers.[2][3][4] It is a

colorless to pale straw-colored oily liquid.[2][5] It is insoluble in water but soluble in alcohol and

oils.[2][5]

Table 1: Physical and Chemical Properties of 2-Undecenal
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Property Value Source

Molecular Formula C₁₁H₂₀O [6][7][8][9][10]

Molecular Weight 168.28 g/mol [3][5][6][11]

IUPAC Name (E)-undec-2-enal [6]

CAS Number

2463-77-6 (for the

mixture/unspecified)[7][8][9]

[10], 53448-07-0 (for trans

isomer)[6][12]

[6][7][8][9][10][12]

Appearance
Colorless to very pale straw-

colored oily liquid
[2][3][5]

Odor

Powerful, fresh, aldehydic, with

citrus (orange/grapefruit) and

waxy nuances

[2][3][13][14]

Taste

At 15 ppm: waxy, aldehydic,

green, with a citrus and meaty

nuance

[2]

Boiling Point 115 °C at 10 mm Hg [2][6][14][15]

Density 0.849 g/mL at 25 °C [2]

Refractive Index n20/D 1.457 [2]

Flash Point
227 °F (108.33 °C)[13]; 220 °F

(104.44 °C)[14]
[13][14]

Vapor Pressure 0.029700 mmHg at 25.00 °C [13]

Solubility
Insoluble in water; Soluble in

alcohol and oils
[2][5]

Purity (Typical)

≥95% (trans-isomer), may

contain 0.1-3.5% cis-2-

undecenal

Chemical Structure
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2-Undecenal is an α,β-unsaturated aldehyde consisting of an eleven-carbon chain with a

double bond located between the second and third carbon atoms.[2][4][6] It exists as cis (Z)

and trans (E) stereoisomers, with the trans isomer being the more common and stable form.[7]

[8][10][12]

SMILES:CCCCCCCC/C=C/C=O[6]

InChI:InChI=1S/C11H20O/c1-2-3-4-5-6-7-8-9-10-11-12/h9-11H,2-8H2,1H3/b10-9+[6][7][8]

InChIKey:PANBRUWVURLWGY-MDZDMXLPSA-N[6][7][8]

Chemical Structure of (E)-2-Undecenal
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Chemical Structure of (E)-2-Undecenal

Spectroscopic Data
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Spectroscopic analysis is crucial for the identification and quantification of 2-Undecenal.
Available data includes Mass Spectrometry (MS), Infrared (IR), and Nuclear Magnetic

Resonance (NMR) spectroscopy.[11][16]

Table 2: Summary of Spectroscopic Data for 2-Undecenal

Technique Key Peaks / Signals Source / Reference

Mass Spectrometry (EI)

Molecular Ion (m/z): 168. Key

Fragments (m/z): 41, 55, 67,

81, 95.

NIST WebBook[7][12],

PubChem[6]

FTIR Spectroscopy (Neat)

Characteristic peaks for C=O

(aldehyde) and C=C (alkene)

stretching.

PubChem[6], SpectraBase[11]

¹H NMR

Signals corresponding to

olefinic, allylic, and aliphatic

protons.

SpectraBase[11]

¹³C NMR
Signals for carbonyl, sp², and

sp³ hybridized carbons.
SpectraBase[11]

Experimental Protocols
A. High-Performance Liquid Chromatography (HPLC) Analysis

A reverse-phase (RP) HPLC method can be employed for the analysis of 2-Undecenal.[9]

Objective: To separate and quantify 2-Undecenal in a sample matrix.

Methodology:

Column: Newcrom R1 HPLC column.[9]

Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid. For Mass

Spectrometry (MS) compatible applications, formic acid should be substituted for

phosphoric acid.[9]
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Detection: UV-Vis detector at an appropriate wavelength for the chromophore or MS

detector.

Procedure:

Prepare a standard solution of 2-Undecenal of known concentration.

Prepare the sample by dissolving it in a suitable solvent and filtering.

Equilibrate the column with the mobile phase.

Inject the standard and sample solutions.

Analyze the resulting chromatograms to determine the retention time and peak area for

quantification.

Notes: This method is scalable and can be adapted for preparative separation to isolate

impurities.[9]

B. Gas Chromatography (GC) Analysis

GC is another common technique for analyzing volatile compounds like 2-Undecenal.

Objective: To separate and identify 2-Undecenal and its isomers.

Methodology:

Column: A polar capillary column, such as FFAP (Free Fatty Acid Phase).[10]

Carrier Gas: Helium.[10]

Temperature Program:

Initial Temperature: 45 °C (hold for 1 min).[10]

Ramp: Increase to 220 °C at a rate of 5 K/min.[10]

Final Temperature: 220 °C (hold for 5 min).[10]
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Detection: Flame Ionization Detector (FID) or Mass Spectrometer (MS).

Procedure:

Prepare standard and sample solutions in a volatile solvent.

Inject a small volume of the solution into the GC inlet.

The compound will be separated based on its volatility and interaction with the

stationary phase.

Identify 2-Undecenal by its retention index (Kovats RI) and mass spectrum.[6][10]

General Analytical Workflow for 2-Undecenal

Sample Preparation
(Dissolution, Filtration)

Chromatographic Separation
(HPLC or GC)

Standard Preparation
(Known Concentration)

Detection
(UV, FID, or MS)

Data Analysis
(Identification & Quantification)

Reporting

Click to download full resolution via product page

General Analytical Workflow for 2-Undecenal
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Biological Activity and Safety
A. Biological Roles and Applications

2-Undecenal is recognized for its biological activities and is used in various industries:

Flavor and Fragrance: It is used as a flavoring agent in foods and as a fragrance ingredient

in products like perfumes and soaps, imparting citrus and floral notes.[1][5][6][13][14] The

Joint FAO/WHO Expert Committee on Food Additives (JECFA) concluded that it poses no

safety concern at current intake levels as a flavoring agent.[5]

Fungistatic and Antimicrobial Activity: The compound exhibits fungistatic properties.[3][4]

While some related compounds like undecan-2-one show activity against yeasts and molds,

their bacterial efficacy can be limited.[17] Research into metabolites from organisms like

Paenibacillus has highlighted the potential of related undecenal compounds in agricultural

applications, such as managing plant-parasitic nematodes.[18]

B. Safety and Hazard Information

According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 2-Undecenal presents the following hazards:

Skin Irritation (H315): Causes skin irritation.[6][19][20]

Eye Irritation (H319): May cause serious eye irritation.[6]

Skin Sensitization (H317): May cause an allergic skin reaction.[6]

Aquatic Hazard (H411): Toxic to aquatic life with long-lasting effects.[19][20]

Recommended Precautionary Measures:

Handling: Handle in a well-ventilated area, wearing appropriate personal protective

equipment (PPE), including gloves and eye/face protection.[13][14][19][20]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[20]
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Disposal: Dispose of contents and container in accordance with local, regional, national, and

international regulations.[19] Avoid release into the environment.[19][20]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 2-Undecenal: Chemical
Properties and Structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3422175#2-undecenal-chemical-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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